Cas no 1272755-83-5 (2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid)
![2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid structure](https://ossimg.kuujia.com/scimg/1273000/1272755-83-5x500.png)
1272755-83-5 structure
Product Name:2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid
CAS No:1272755-83-5
MF:C13H14N2O3
MW:246.261863231659
MDL:MFCD18651747
CID:1056556
PubChem ID:73553946
Update Time:2025-09-18
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid
- 2-(6-oxo-5,8-diazaspiro[3.4]oct-7-yl)Benzoic acid
- 2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzoic Acid
- AC3607
- SY013284
- 1272755-83-5
- MFCD18651747
- A889268
- DB-062571
- AKOS022183128
- CS-0443810
- 2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoicacid
-
- MDL： MFCD18651747
- Inchi： 1S/C13H14N2O3/c16-11-10(14-13(15-11)6-3-7-13)8-4-1-2-5-9(8)12(17)18/h1-2,4-5,10,14H,3,6-7H2,(H,15,16)(H,17,18)
- InChI Key： YXSMEPFANLLALV-UHFFFAOYSA-N
- SMILES： O=C1C(C2C=CC=CC=2C(=O)O)NC2(CCC2)N1
Computed Properties
- Exact Mass: 246.10000
- Monoisotopic Mass: 246.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 81.92000
- LogP: 1.63020
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096977-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid |
1272755-83-5 | 95% | 5g |
581.95 USD | 2021-06-17 | |
| Chemenu | CM139142-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid |
1272755-83-5 | 95% | 5g |
$529 | 2021-08-05 | |
| Apollo Scientific | OR470236-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzoic acid |
1272755-83-5 | 5g |
£833.00 | 2023-09-02 | ||
| eNovation Chemicals LLC | D256155-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzoic Acid |
1272755-83-5 | 95% | 5g |
$650 | 2024-07-20 | |
| Chemenu | CM139142-1g |
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid |
1272755-83-5 | 95% | 1g |
$*** | 2023-03-30 | |
| Ambeed | A209961-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid |
1272755-83-5 | 95+% | 5g |
$1016.0 | 2024-04-25 | |
| eNovation Chemicals LLC | D256155-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzoic Acid |
1272755-83-5 | 95% | 5g |
$650 | 2025-02-25 | |
| eNovation Chemicals LLC | D256155-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzoic Acid |
1272755-83-5 | 95% | 5g |
$650 | 2025-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1514477-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]Octan-6-yl)benzoic acid |
1272755-83-5 | 98% | 5g |
￥5997.00 | 2024-08-09 | |
| Chemenu | CM139142-5g |
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid |
1272755-83-5 | 95% | 5g |
$1219 | 2024-08-02 |
2-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzoic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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